Cas no 1784924-95-3 (1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1784924-95-3
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5833496
• PubChem ID: 84761337
• Update Time: 2025-06-08

1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-(3-pyridinyl)-
• 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-5-carbaldehyde
• AKOS024193547
• 2-ethyl-5-pyridin-3-ylpyrazole-3-carbaldehyde
• F2198-0547
• 1784924-95-3

• Inchi： 1S/C11H11N3O/c1-2-14-10(8-15)6-11(13-14)9-4-3-5-12-7-9/h3-8H,2H2,1H3
• InChI Key： JAEBKQVJRXHPRV-UHFFFAOYSA-N
• SMILES： N1(CC)C(C=O)=CC(C2=CC=CN=C2)=N1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 388.7±32.0 °C(Predicted)
• pka: 3.39±0.12(Predicted)

Additional information on 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-5-carbaldehyde

Comprehensive Overview of 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 1784924-95-3)

1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 1784924-95-3) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole and pyridine hybrid structure, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular formula, C₁₁H₁₁N₃O, and distinct aldehyde functional group make it a valuable building block for researchers exploring novel drug candidates and functional materials.

In recent years, the demand for heterocyclic compounds like 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-5-carbaldehyde has surged due to their broad applications in drug discovery. The compound's pyridine moiety is particularly noteworthy, as it is a common pharmacophore found in FDA-approved drugs targeting neurological disorders and infectious diseases. Researchers are actively investigating its potential in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the growing interest in precision medicine and personalized therapies.

The synthesis of 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-5-carbaldehyde typically involves multi-step organic reactions, including condensation, cyclization, and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, addressing the industry's focus on sustainable and efficient manufacturing. Its CAS No. 1784924-95-3 is frequently searched in chemical databases, reflecting its relevance in academic and industrial research.

Beyond pharmaceuticals, this compound has potential applications in organic electronics and catalysis. Its conjugated system and electron-rich pyridine ring make it a candidate for designing organic light-emitting diodes (OLEDs) and photovoltaic materials. As the push for renewable energy solutions intensifies, researchers are exploring its role in next-generation energy storage devices, a topic frequently queried in scientific forums and search engines.

Quality control and analytical characterization of 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-5-carbaldehyde are critical for ensuring its suitability in high-value applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely used to verify its purity and structural integrity. These methods align with the industry's emphasis on Good Manufacturing Practices (GMP) and regulatory compliance, topics highly searched by professionals in the field.

In summary, 1-ethyl-3-(pyridin-3-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 1784924-95-3) represents a cutting-edge compound with multifaceted applications. Its role in drug discovery, material science, and sustainable chemistry underscores its importance in modern research. As scientific inquiries into heterocyclic frameworks and functional aldehydes continue to rise, this compound remains a focal point for innovation and development.